Cas no 1704178-86-8 (3-(2-bromo-4-fluorophenyl)prop-2-enal)

• Product Name: 3-(2-bromo-4-fluorophenyl)prop-2-enal
• CAS No: 1704178-86-8
• MF: C₉H₆BrFO
• MW: 229.045745372772
• CID: 6444968
• PubChem ID: 108261109
• Update Time: 2025-06-08

3-(2-bromo-4-fluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)prop-2-enal
• SCHEMBL21631066
• 1704178-86-8
• EN300-1911196

• Inchi： 1S/C9H6BrFO/c10-9-6-8(11)4-3-7(9)2-1-5-12/h1-6H/b2-1+
• InChI Key： GGFAMZBCIULEAX-OWOJBTEDSA-N
• SMILES： BrC1C=C(C=CC=1/C=C/C=O)F

Computed Properties

• Exact Mass: 227.95861g/mol
• Monoisotopic Mass: 227.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2-bromo-4-fluorophenyl)prop-2-enal

Introduction to 3-(2-bromo-4-fluorophenyl)prop-2-enal (CAS No. 1704178-86-8)

3-(2-bromo-4-fluorophenyl)prop-2-enal, with the chemical formula C₉H₅BrF₃O, is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of α,β-unsaturated aldehydes, which are well-known for their diverse biological activities and potential applications in drug development. The presence of both bromine and fluorine substituents in its aromatic ring enhances its chemical reactivity and biological efficacy, making it a valuable scaffold for designing novel therapeutic agents.

The CAS number 1704178-86-8 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and reproducibility in research. The molecular structure of 3-(2-bromo-4-fluorophenyl)prop-2-enal features a phenyl ring substituted with a bromine atom at the 2-position and a fluorine atom at the 4-position, coupled with an aldehyde group at the prop-2-enal position. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(2-bromo-4-fluorophenyl)prop-2-enal with various biological targets with high accuracy. These studies have revealed that the compound exhibits potent binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies indicate that this compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory drugs.

The aldehyde functional group in 3-(2-bromo-4-fluorophenyl)prop-2-enal is particularly noteworthy due to its ability to participate in various chemical reactions, including condensation reactions, nucleophilic additions, and Michael additions. These reactions are fundamental in organic synthesis and have been leveraged to develop novel derivatives of this compound with enhanced biological activity. For example, researchers have synthesized several analogs of 3-(2-bromo-4-fluorophenyl)prop-2-enal by modifying the substituents on the aromatic ring or introducing additional functional groups at different positions. These derivatives have shown improved efficacy in preclinical studies, highlighting the importance of structural optimization in drug discovery.

One of the most exciting areas of research involving 3-(2-bromo-4-fluorophenyl)prop-2-enal is its potential application in oncology. Aldehydes have long been recognized for their role in modulating cellular signaling pathways associated with cancer progression. The unique structural features of this compound make it a versatile tool for investigating the mechanisms of cancer cell proliferation and apoptosis. Recent studies have demonstrated that derivatives of 3-(2-bromo-4-fluorophenyl)prop-2-enal can selectively inhibit the activity of certain kinases involved in tumor growth, offering a new avenue for developing targeted cancer therapies.

In addition to its oncological potential, 3-(2-bromo-4-fluorophenyl)prop-2-enal has also been explored for its antimicrobial properties. The combination of bromine and fluorine substituents in its structure enhances its ability to disrupt bacterial cell membranes and inhibit enzymatic activities essential for microbial survival. Preliminary experiments have shown that this compound exhibits significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. Furthermore, its stability under various physiological conditions makes it a promising candidate for developing novel antimicrobial agents that can overcome existing resistance mechanisms.

The synthesis of 3-(2-bromo-4-fluorophenyl)prop-2-enal involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination and fluorination of aromatic precursors followed by vinylation and oxidation steps to introduce the aldehyde functionality. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale, facilitating further exploration of its biological properties.

From a medicinal chemistry perspective, the fluorine atom at the 4-position of the phenyl ring is particularly significant due to its ability to modulate metabolic stability and binding affinity. Fluoro-substituted compounds are well-documented for their improved pharmacokinetic profiles, which can enhance drug efficacy and reduce side effects. The presence of fluorine in 3-(2-bromo-4-fluorophenyl)prop-2-enal contributes to its favorable pharmacological properties, making it an attractive scaffold for drug development.

The bromine atom at the 2-position similarly plays a crucial role in determining the reactivity and biological activity of this compound. Bromine is known to enhance electrophilicity, which can improve interactions with nucleophilic biological targets such as enzymes and receptors. This property has been exploited in designing derivatives of 3-(2-bromo-4-fluorophenyl)prop-2-enal that exhibit enhanced binding affinity and potency.

In conclusion, 3-(2-bromo-4-fluorophenyl)prop-2-enal (CAS No. 1704178-86-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, have opened new avenues for exploring its biological activities. Whether as an inhibitor of inflammatory enzymes, a modulator of cancer cell signaling pathways, or an antimicrobial agent, this compound represents a valuable asset in the quest for novel therapeutic interventions.